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Compound of Interest

Compound Name: Cresol

Cat. No.: B1669610 Get Quote

This guide provides crucial safety and logistical information for the handling and disposal of

cresol in a laboratory setting. It is intended for researchers, scientists, and drug development

professionals to ensure safe operational practices and mitigate exposure risks. Cresol, in all its

isomers (ortho-, meta-, and para-), is a toxic and corrosive compound that demands stringent

safety protocols.[1][2]

Primary Hazard Overview
Cresol is highly corrosive and can cause severe skin burns and eye damage upon contact.[1]

[3] It is toxic if swallowed or absorbed through the skin.[3] Inhalation of cresol vapors can

irritate the respiratory system, and high exposure can lead to severe health effects, including

central nervous system depression, lung, liver, and kidney damage.[4][5] Therefore, the primary

goal is to minimize all routes of exposure through a combination of engineering controls, safe

work practices, and appropriate personal protective equipment (PPE).

First Line of Defense: Engineering and Administrative
Controls
Before relying on PPE, which is considered the last line of defense, robust engineering and

administrative controls must be implemented.[4][6]

Engineering Controls: Always handle cresol in a well-ventilated area, preferably within a

certified chemical fume hood.[3][7] Where possible, use automated or closed systems for

transferring cresol to minimize the generation of vapors.[4] Emergency eyewash stations
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and safety showers must be immediately accessible in any area where cresol is handled.[4]

[8]

Administrative Controls: Access to areas where cresol is used should be restricted. All

personnel must receive comprehensive training on the hazards of cresol and the specific

procedures for safe handling, storage, and emergency response before beginning work.[4][9]

Personal Protective Equipment (PPE) for Cresol
A thorough risk assessment of the specific procedures being performed will determine the

exact level of PPE required.[6] The following recommendations represent a baseline for

handling cresol.

Quantitative Data for PPE Selection and Exposure Limits
The following table summarizes key exposure limits and material recommendations for PPE

when handling cresol.
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Parameter Value/Recommendation Source(s)

Occupational Exposure Limits

OSHA PEL (8-hr TWA) 5 ppm (22 mg/m³) [4][6][10]

NIOSH REL (10-hr TWA) 2.3 ppm [4]

ACGIH TLV (8-hr TWA) 5 ppm [4]

NIOSH IDLH 250 ppm [4]

Hand Protection

Recommended Glove

Materials

Butyl Rubber, Neoprene,

Viton®, Nitrile Rubber,

PE/EVAL

[4][11][12][13]

Protective Clothing

Recommended Materials
DuPont Responder®, DuPont

Tychem® BR/LV, SL and TK
[4]

Respiratory Protection (NIOSH

Recommendations)

Up to 23 ppm

Air-purifying half-mask

respirator with organic vapor

cartridge(s) and N95, R95, or

P95 filters.

[5]

Up to 57.5 ppm

Powered, air-purifying

respirator with an organic

vapor cartridge and a high-

efficiency particulate filter.

[5]

Up to 115 ppm

Air-purifying full-facepiece

respirator with organic vapor

cartridge(s) and N100, R100,

or P100 filters.

[5]
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Emergency/Unknown

Concentration

Full-facepiece positive-

pressure, air-supplied

respirator (SCBA).

[4][14]

Note: TWA = Time-Weighted Average, PEL = Permissible Exposure Limit, REL =

Recommended Exposure Limit, TLV = Threshold Limit Value, IDLH = Immediately Dangerous

to Life or Health.

Operational Plan: PPE Protocols
Donning (Putting On) PPE
A systematic approach to donning PPE is critical to ensure complete protection.

Hand Hygiene: Start by washing your hands thoroughly.

Protective Clothing: Put on a chemical-resistant apron, lab coat, or coveralls.[11]

Respirator: If required, perform a seal check and don the respirator. Respirator use must

comply with a written respiratory protection program, including training and fit testing, as

described in OSHA standard 29 CFR 1910.134.[4][15]

Eye and Face Protection: Wear chemical safety goggles.[7] If there is a significant splash

hazard, also wear a face shield over the goggles.[4] Contact lenses should not be worn

when working with cresol.[4]

Gloves: Don chemical-resistant gloves, ensuring they overlap the sleeves of the lab coat or

suit.[16] Always inspect gloves for any signs of degradation or punctures before use.[11]

Doffing (Removing) PPE
Removing PPE correctly is crucial to prevent cross-contamination. The principle is to remove

the most contaminated items first.

Gloves: Remove the first glove by grasping the cuff and peeling it off, turning it inside out.

Hold the removed glove in the gloved hand. Slide the fingers of the ungloved hand under the
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cuff of the remaining glove and peel it off, enclosing the first glove. Dispose of them

immediately in a designated hazardous waste container.[17]

Protective Clothing: Remove the apron or coveralls by peeling them away from your body,

avoiding contact with the exterior.

Face and Eye Protection: Remove the face shield (if used) and then the goggles from the

back to the front.

Respirator: Remove the respirator without touching the front of the device.

Hand Hygiene: Wash hands thoroughly with soap and water immediately after removing all

PPE.[11]
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Disposal Plan for Contaminated PPE and Materials
All materials that come into contact with cresol must be treated as hazardous waste.[4]

Adherence to institutional and regulatory guidelines is mandatory.

Waste Segregation:

Solid Waste: All disposable PPE (gloves, aprons, etc.), absorbent materials from spills,

and contaminated labware must be collected in a designated, clearly labeled, and sealed

hazardous waste container.[11][17]

Liquid Waste: Unused or waste solutions of cresol should be collected in a separate,

labeled, and sealed container for hazardous liquid waste.[17] Do not mix with other waste

streams unless compatibility is confirmed.

Container Management: Waste containers must be kept closed except when adding waste.

They should be stored in a cool, dry, well-ventilated area away from incompatible materials.

[3]

Final Disposal: All cresol-related waste must be disposed of through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste

management company.[4][11] Never dispose of cresol or contaminated materials down the

drain or in the regular trash.[17]

Emergency Procedures
Immediate and correct response to an exposure is critical.

Skin Contact: Quickly remove all contaminated clothing.[4] Immediately flush the affected

area with copious amounts of water for at least 15-30 minutes.[4][15] Seek immediate

medical attention.[4] After flushing, a solution of polyethylene glycol and ethanol may be

applied if available and part of your institution's protocol.[6][10]

Eye Contact: Immediately flush eyes with large amounts of water for at least 30 minutes,

occasionally lifting the upper and lower eyelids.[4] Remove contact lenses if present and

easy to do.[3] Seek immediate medical attention.[4]
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Inhalation: Move the affected person to fresh air immediately.[18] If breathing is difficult,

administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate

medical attention.[19]

Ingestion: Do NOT induce vomiting.[10] If the person is conscious, rinse their mouth with

water and have them drink plenty of water.[1] Seek immediate medical attention.[20]

Spills: Evacuate all non-essential personnel from the area.[4] Wearing appropriate PPE,

absorb the spill with an inert material like vermiculite, dry sand, or earth and place it in a

sealed container for hazardous waste disposal.[14] Ventilate the area and wash the spill site

after cleanup is complete.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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Phone: (601) 213-4426
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